Cas no 1188264-95-0 (4-Methyl-N-(2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide)
4-Methyl-N-(2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide is a sulfonamide derivative featuring a pyrrolidine-substituted ethylamine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a synthetic intermediate or bioactive molecule. The presence of the 4-methylbenzenesulfonamide group enhances its stability and binding affinity, while the pyrrolidinylethyl side chain may contribute to improved solubility and pharmacokinetic properties. Its structural features make it a versatile scaffold for further derivatization in drug discovery, particularly in targeting enzymes or receptors where sulfonamide-based interactions are critical. The compound is typically handled under controlled conditions due to its reactive functional groups.
1188264-95-0 structure
Product Name:4-Methyl-N-(2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide
CAS No:1188264-95-0
MF:C13H20N2O2S
MW:268.375102043152
CID:1028177
PubChem ID:52982940
Update Time:2025-10-16
4-Methyl-N-(2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-N-(2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide
- 4-Methyl-N-(2-(pyrrolidin-1-yl)ethyl)benzenesulfomide
- 4-methyl-N-(2-pyrrolidin-1-ylethyl)benzenesulfonamide
- 4-Methyl-N-[2-(1-pyrrolidinyl)ethyl]benzenesulfonamide
- 4-Methyl-N-[2-(pyrrolidin-1-yl)ethyl]benzene-1-sulfonamide
- DB-061420
- 1188264-95-0
- SCHEMBL13297961
- DTXSID90680693
-
- Inchi: 1S/C13H20N2O2S/c1-12-4-6-13(7-5-12)18(16,17)14-8-11-15-9-2-3-10-15/h4-7,14H,2-3,8-11H2,1H3
- InChI Key: FDSXNRZUFHYLHK-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(NCCN1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 268.125
- Monoisotopic Mass: 268.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.8A^2
- XLogP3: 1.8
Experimental Properties
- Density: 1.173
- Boiling Point: 410.424 °C at 760 mmHg
- Flash Point: 202.017 °C
4-Methyl-N-(2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019087425-1g |
4-Methyl-N-(2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide |
1188264-95-0 | 95% | 1g |
$436.00 | 2023-09-04 | |
| Chemenu | CM197783-1g |
4-methyl-N-(2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide |
1188264-95-0 | 95% | 1g |
$505 | 2021-08-05 | |
| Chemenu | CM197783-1g |
4-methyl-N-(2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide |
1188264-95-0 | 95% | 1g |
$441 | 2023-11-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1759681-1g |
4-Methyl-n-(2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide |
1188264-95-0 | 95% | 1g |
¥3738.00 | 2024-08-09 |
4-Methyl-N-(2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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